![molecular formula C14H16N4O3 B5663117 N-benzyl-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetamide](/img/structure/B5663117.png)
N-benzyl-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetamide is a compound that can be categorized within the broader class of pyrazole derivatives. Pyrazoles are known for their significance in medicinal chemistry due to their biological activities.
Synthesis Analysis
The synthesis of similar pyrazole derivatives typically involves reactions between pyrazole with various substitutions and acetamide derivatives. The synthesis process is confirmed through techniques like NMR, IR, and Mass spectra (Sunder & Maleraju, 2013).
Molecular Structure Analysis
The molecular structure of compounds in this category is often confirmed using single-crystal X-ray diffraction, alongside NMR and IR spectroscopy. The crystal structures typically belong to specific systems, characterized by defined parameters such as cell dimensions and angles (霍静倩 et al., 2016).
Chemical Reactions and Properties
The chemical reactions and properties of pyrazole derivatives vary widely depending on their specific structures and substituents. Some derivatives, for instance, show significant anti-inflammatory activity, as confirmed by assays (Sunder & Maleraju, 2013).
Physical Properties Analysis
The physical properties of these compounds, such as crystallography, are detailed through X-ray diffraction techniques. These analyses reveal the crystal system, space group, and dimensions, which are crucial for understanding the physical characteristics of the compound (霍静倩 et al., 2016).
Chemical Properties Analysis
The chemical properties, such as reactivity and stability, are often inferred from spectroscopic data like NMR and IR. The compound's behavior in various chemical reactions can provide insights into its chemical properties (Sunder & Maleraju, 2013).
properties
IUPAC Name |
N-benzyl-2-(3,5-dimethyl-4-nitropyrazol-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O3/c1-10-14(18(20)21)11(2)17(16-10)9-13(19)15-8-12-6-4-3-5-7-12/h3-7H,8-9H2,1-2H3,(H,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJHZBRQYGANODP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CC(=O)NCC2=CC=CC=C2)C)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.